Cas no 52090-62-7 (1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone)

• Product Name: 1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone
• CAS No: 52090-62-7
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 836102
• PubChem ID: 45086210
• Update Time: 2025-05-22

1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone
• 1H-Pyrazolo[4,3-b]pyridine, 1-acetyl- (9CI)
• 1-pyrazolo[4,3-b]pyridin-1-ylethanone
• SCHEMBL1638804
• 1-pyrazolo[3,4-e]pyridin-1-yl-ethanone
• 1-PYRAZOLO[4,3-B]PYRIDIN-1-YL-ETHANONE
• 1-{1H-pyrazolo[4,3-b]pyridin-1-yl}ethan-1-one
• 1-(1H-PYRAZOLO[4,3-B]PYRIDIN-1-YL)ETHAN-1-ONE
• DTXSID40665894
• Pyrazolo[4,3-b]pyridin-1-yl-ethanone
• 52090-62-7
• AB76132
• DB-115711
• RFMDLNQOSJSKEB-UHFFFAOYSA-N
• F13132
• AKOS015998909

• MDL： MFCD18809827
• Inchi： 1S/C8H7N3O/c1-6(12)11-8-3-2-4-9-7(8)5-10-11/h2-5H,1H3
• InChI Key： RFMDLNQOSJSKEB-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CC=NC=2C=N1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.8A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 47.78000
• LogP: 1.09140

Additional information on 1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone

1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone: A Comprehensive Overview

1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone (CAS No. 52090-62-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazolopyridine derivatives, which have garnered considerable attention due to their unique structural properties and versatile functionalities. The molecule consists of a pyrazolo[4,3-b]pyridine ring system fused with a ketone group, making it a valuable building block for the synthesis of advanced materials and bioactive molecules.

The pyrazolo[4,3-b]pyridine core is a heterocyclic structure that exhibits exceptional stability and reactivity. This structure is characterized by the presence of nitrogen atoms at strategic positions, which contribute to its aromaticity and electronic properties. The ethanone group attached to this core introduces additional functional versatility, enabling the compound to participate in a wide range of chemical reactions. Recent studies have highlighted the potential of this compound as a precursor for the development of novel antibiotics and anticancer agents.

One of the most intriguing aspects of 1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone is its ability to undergo various transformations under mild reaction conditions. For instance, the ketone group can be readily reduced to form secondary alcohols or further functionalized to introduce additional substituents. This flexibility has made it an invaluable tool in medicinal chemistry, where precise control over molecular architecture is crucial for optimizing bioactivity.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility of 1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone. Researchers have developed efficient routes for its synthesis using microwave-assisted reactions and catalytic systems. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible. Furthermore, the compound's compatibility with green chemistry principles has positioned it as a sustainable choice for industrial applications.

The application of 1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone extends beyond traditional chemical synthesis. Its role as a ligand in metal-catalyzed reactions has been extensively explored, particularly in cross-coupling reactions such as Suzuki-Miyaura coupling. The ability of this compound to coordinate with transition metals like palladium and nickel has opened new avenues for constructing complex molecular frameworks with high precision.

In the context of drug discovery, 1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone has shown promise as a lead compound for developing inhibitors against various enzymes and receptors. For example, studies have demonstrated its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in numerous pathological conditions including cancer and neurodegenerative diseases. The compound's unique pharmacokinetic profile and low toxicity make it an attractive candidate for further preclinical evaluation.

The structural versatility of 1-(1H-Pyrazolo[4,3-b]pyridin-1-yl)ethanone also lends itself well to materials science applications. Its incorporation into polymer matrices has been investigated for enhancing mechanical properties and thermal stability. Additionally, the compound's ability to act as a fluorescent probe has been leveraged in sensing applications, particularly in detecting metal ions and environmental pollutants.

Looking ahead, ongoing research into CAS No. 52090-62-7 continues to uncover new dimensions of its utility. Collaborative efforts between academic institutions and industry are driving innovations that promise to expand its role in diverse fields such as energy storage materials and advanced diagnostics.